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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Silver chlorite (AgClO₂) is a primary explosive material with extreme sensitivity to shock,

friction, heat, and contact with various organic and inorganic substances. Its high reactivity and

unpredictable nature severely limit its practical application in controlled chemical synthesis.

These application notes provide a comprehensive overview of the known properties of solid

silver chlorite, detailed protocols for its small-scale synthesis for research purposes, and

critical safety procedures for its handling and disposal. The information presented is intended to

inform researchers of the significant hazards associated with this compound and to strongly

discourage its use in applications where safer alternatives exist.

Introduction
Silver chlorite is a pale yellow solid with the chemical formula AgClO₂. While of interest for its

chemical properties as a potent oxidizing agent, its utility is overshadowed by its inherent

instability. It is classified as a shock-sensitive explosive that can decompose violently. Reports

indicate that heating silver chlorite to 105 °C will result in a violent explosion.[1] It also reacts
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explosively with a range of substances, including sulfur, hydrochloric acid, and iodoalkanes.[1]

[2] Due to these hazardous properties, solid silver chlorite is not a commercially available

reagent and its use in synthetic chemistry is not well-documented in peer-reviewed literature.

The primary focus of this document is to provide a detailed hazard assessment and protocols

for its synthesis and handling in a research context where its properties are being studied,

rather than its application as a routine reagent.

Physicochemical Properties and Hazard Data
A summary of the key properties and hazard information for solid silver chlorite is provided in

the table below.

Property Value Citation

Chemical Formula AgClO₂ [1]

Molar Mass 175.32 g/mol [1]

Appearance Slightly yellow solid [1]

Crystal Structure Orthorhombic [1]

Solubility in Water 0.45 g/100ml [1]

Decomposition/Explosion

Explodes violently at 105 °C.

Decomposes to silver chloride

at 156 °C if heated very

carefully.

[1]

Hazards

GHS01: Explosive, shock-

sensitive. Reacts explosively

with various substances.

[1][2]

Experimental Protocols
WARNING: The following procedures should only be attempted by experienced chemists in a

controlled laboratory setting with all necessary safety precautions in place. The quantities

described should not be scaled up.
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Synthesis of Solid Silver Chlorite (Small Scale)
This protocol describes the precipitation of silver chlorite from aqueous solutions of silver

nitrate and sodium chlorite.[1][2]

Materials:

Silver nitrate (AgNO₃)

Sodium chlorite (NaClO₂)

Deionized water

Beakers

Stir plate and stir bar

Filtration apparatus (Buchner funnel, filter paper)

Wash bottle

Procedure:

In a fume hood, prepare a dilute aqueous solution of silver nitrate (e.g., 0.1 M).

In a separate beaker, prepare a dilute aqueous solution of sodium chlorite (e.g., 0.1 M).

While stirring the silver nitrate solution, slowly add the sodium chlorite solution.

A pale yellow precipitate of silver chlorite will form immediately.

Continue stirring for a few minutes to ensure complete precipitation.

Filter the precipitate using a Buchner funnel and filter paper.

Wash the solid silver chlorite with small portions of cold deionized water to remove any

soluble impurities.
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Crucially, do not allow the solid to fully dry in a way that could cause friction or shock. The

material is reported to be significantly more dangerous when dry.[2] For storage or

immediate use in a subsequent reaction in the same vessel, it is often handled as a wet solid

or slurry.

Handling and Storage
ALWAYS handle solid silver chlorite in the smallest possible quantities.

Use personal protective equipment (PPE), including a face shield, safety goggles, and flame-

retardant lab coat.

Avoid friction, grinding, or any action that could create static discharge or shock. Use plastic

or rubber spatulas instead of metal.

Store wet under water in a clearly labeled, non-metallic container in a designated explosives

storage location, away from light, heat, and incompatible materials.

Never store dry silver chlorite.

Disposal
Disposal of silver chlorite must be treated as disposal of an explosive material and should

be carried out in accordance with institutional and regulatory guidelines for hazardous waste.

For small quantities, controlled decomposition in a remote, protected area by trained

personnel may be an option. This should not be attempted without expert consultation.

Alternatively, chemical neutralization may be possible, but this should also be approached

with extreme caution due to the potential for violent reactions.

Diagrams
Synthesis Workflow
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Preparation of Reactant Solutions

Silver Nitrate Solution (AgNO₃)

Mixing and Precipitation

Sodium Chlorite Solution (NaClO₂)

Filtration

Washing with DI Water

Wet Solid Silver Chlorite (AgClO₂)

Violent Decomposition Careful Heating

Solid Silver Chlorite (AgClO₂)

Explosion

Heat (>105°C) / Shock / Friction

Decomposition

Careful heating to 156°C

Silver Chloride (AgCl) + Oxygen (O₂) Silver Chloride (AgCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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